Cas no 915920-27-3 (4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid)

• Product Name: 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid
• CAS No: 915920-27-3
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD08691678
• CID: 996563
• PubChem ID: 25219293
• Update Time: 2024-10-26

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid
• AC-7325
• STK503110
• 3060AF
• SY005729
• AB1000564
• BC4284104
• AX8173336
• BB 0254779
• 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid, AldrichCPR
• 4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid (ACI)
• MFCD08691678
• DTXCID70599971
• ALBB-004328
• A12936
• DB-018109
• 4-(5-cyclopropyl-1,2,4-oxadiazol-3-yl)benzoicacid
• AS-68435
• DTXSID50649221
• 915920-27-3
• AKOS005171231
• SCHEMBL22442350

• MDL： MFCD08691678
• Inchi： 1S/C12H10N2O3/c15-12(16)9-5-1-7(2-6-9)10-13-11(17-14-10)8-3-4-8/h1-2,5-6,8H,3-4H2,(H,15,16)
• InChI Key： VNTDAESCEVFXGZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C2N=C(C3CC3)ON=2)=CC=1)O

Computed Properties

• Exact Mass: 230.06900
• Monoisotopic Mass: 230.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2
• XLogP3: 1.9

Experimental Properties

• Density: 1.399
• Boiling Point: 444.2°C at 760 mmHg
• Flash Point: 222.4°C
• Refractive Index: 1.626
• PSA: 76.22000
• LogP: 2.31220

4-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)benzoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles